Cas no 1179677-10-1 (4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine)

• Product Name: 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine
• CAS No: 1179677-10-1
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 5734710
• Update Time: 2025-05-25

4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine
• Pyrimidine, 4-chloro-5-ethyl-6-methyl-2-(2-methylpropyl)-

• Inchi： 1S/C11H17ClN2/c1-5-9-8(4)13-10(6-7(2)3)14-11(9)12/h7H,5-6H2,1-4H3
• InChI Key： ZHLITXBXHGXXOJ-UHFFFAOYSA-N
• SMILES： C1(CC(C)C)=NC(C)=C(CC)C(Cl)=N1

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 282.3±35.0 °C(Predicted)
• pka: 1.59±0.50(Predicted)

Additional information on 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine

Comprehensive Overview of 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine (CAS No. 1179677-10-1)

4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine (CAS No. 1179677-10-1) is a specialized pyrimidine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chloro-ethyl-methyl substitution pattern, serves as a critical intermediate in the synthesis of advanced molecules. Researchers and industry professionals frequently search for terms like "pyrimidine derivatives applications", "CAS 1179677-10-1 uses", and "4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine synthesis", reflecting its growing relevance in scientific and industrial applications.

The structural complexity of 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine makes it a valuable building block in medicinal chemistry. Its pyrimidine core is a common motif in drugs targeting various biological pathways, aligning with current trends in precision medicine and small-molecule drug discovery. Recent studies highlight its potential in modulating enzyme activity, a topic frequently queried as "pyrimidine-based enzyme inhibitors" in academic literature. The compound's chloro and alkyl substituents enhance its reactivity, enabling diverse functionalization—a feature often explored in high-throughput screening workflows.

In agrochemical research, 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine is investigated for its role in developing novel crop protection agents. With rising global interest in sustainable agriculture, queries like "pyrimidine herbicides mode of action" and "eco-friendly agrochemical intermediates" underscore its industrial significance. The compound's methylpropyl side chain contributes to lipophilicity, a property critical for enhancing bioavailability in both pharmaceutical and agricultural contexts—addressing common search themes such as "molecular design for bioavailability".

From a synthetic chemistry perspective, the preparation of CAS 1179677-10-1 involves multi-step reactions, including halogenation and alkylation of pyrimidine precursors. Laboratories optimizing these protocols often reference "green chemistry approaches for heterocycles", reflecting the demand for environmentally benign methodologies. Analytical techniques like HPLC and NMR are essential for purity verification, as emphasized in searches for "pyrimidine compound characterization".

The commercial demand for 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine is driven by its versatility. Suppliers and manufacturers frequently encounter queries such as "CAS 1179677-10-1 suppliers" and "bulk pyrimidine intermediates pricing", indicating robust market activity. Regulatory compliance, particularly regarding REACH and FDA guidelines, remains a key consideration for stakeholders, aligning with search trends like "chemical compliance in pharmaceutical intermediates".

Emerging applications in material science, such as its use in organic electronics, further expand the compound's utility. Researchers exploring "pyrimidine-based semiconductors" or "small molecules for OLEDs" contribute to its interdisciplinary appeal. This diversification highlights the importance of cross-industry collaboration, a theme recurrent in contemporary scientific discourse.

In summary, 4-Chloro-5-ethyl-6-methyl-2-(2-methylpropyl)pyrimidine (CAS No. 1179677-10-1) exemplifies the convergence of innovation across multiple sectors. Its structural features and functional adaptability address pressing challenges in drug development, agricultural science, and advanced materials, making it a compound of enduring scientific and commercial interest.